3-cyclohexyl-5-[3-methoxy-4-(3-methylbutoxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one
Overview
Description
3-cyclohexyl-5-[3-methoxy-4-(3-methylbutoxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C22H29NO3S2 and its molecular weight is 419.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 419.15888613 g/mol and the complexity rating of the compound is 586. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization
The compound 3-cyclohexyl-5-[3-methoxy-4-(3-methylbutoxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one belongs to a class of chemicals that have been extensively researched for their potential applications in various fields of science, particularly in organic synthesis and biological activity exploration. Thiazolidinones, to which this compound is related, are synthesized through various chemical reactions and are characterized for their structural and functional properties using spectroscopic techniques. These compounds have been identified as potential biological agents due to the presence of thiazolidinone and benzodioxole moieties, known for their significant biological activities (Masteloto et al., 2015).
Biological Evaluation
A wide range of thiazolidinone derivatives, including structures similar to the specified compound, have been synthesized and evaluated for their biological activities. These studies have focused on investigating the antimicrobial, anti-inflammatory, and analgesic properties of these compounds. For instance, the synthesis of 2,3-disubstituted 4-thiazolidinones and their subsequent evaluation against various bacterial and fungal strains have highlighted the potential of these compounds as antimicrobial agents. Additionally, their antioxidant and analgesic activities have been explored, revealing a promising scope for the development of new therapeutic agents (Nandagokula et al., 2012).
Antiproliferative Effects
The antiproliferative effects of thiazolidinone derivatives on human leukemic cells have also been a subject of interest. Research has shown that certain 2,3-disubstituted 4-thiazolidinone analogues exhibit potent activity against various leukemic cell lines, suggesting their potential in cancer therapy. These findings are critical as they pave the way for further investigation into the use of thiazolidinone derivatives, including this compound, in the treatment of leukemia and possibly other cancers (Sharath Kumar et al., 2014).
Properties
IUPAC Name |
(5Z)-3-cyclohexyl-5-[[3-methoxy-4-(3-methylbutoxy)phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29NO3S2/c1-15(2)11-12-26-18-10-9-16(13-19(18)25-3)14-20-21(24)23(22(27)28-20)17-7-5-4-6-8-17/h9-10,13-15,17H,4-8,11-12H2,1-3H3/b20-14- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQKKWDKBLZWTCX-ZHZULCJRSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCOC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)S2)C3CCCCC3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CCOC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)C3CCCCC3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29NO3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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